Cas no 2171907-89-2 (3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid)

• Product Name: 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• CAS No: 2171907-89-2
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6224674
• PubChem ID: 165806756
• Update Time: 2025-05-26

3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• EN300-1559577
• 2171907-89-2
• 3-[3-cyclopentyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid

• Inchi： 1S/C26H30N2O5/c29-24(27-14-13-25(30)31)15-23(17-7-1-2-8-17)28-26(32)33-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22-23H,1-2,7-8,13-16H2,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： MCHSRFORZVGSAY-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(NCCC(=O)O)=O)C1CCCC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid

Recent Advances in the Study of 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS: 2171907-89-2)

The compound 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS: 2171907-89-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features including a cyclopentyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

One of the key areas of research has been the optimization of synthetic routes for this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic protocol that achieves higher yields (up to 78%) and better purity compared to previous methods. The researchers utilized a novel coupling reagent system that minimizes side reactions, particularly important given the presence of the sensitive Fmoc protecting group. This advancement is crucial for scaling up production for potential clinical applications.

In terms of biological activity, preliminary in vitro studies have revealed interesting properties of this compound. Research conducted at the University of Cambridge showed that 2171907-89-2 exhibits moderate inhibitory activity against certain protein-protein interactions involved in inflammatory pathways. The compound's unique structure, particularly the cyclopentyl moiety, appears to contribute to its binding affinity, as demonstrated through molecular docking studies published in Bioorganic & Medicinal Chemistry Letters earlier this year.

The compound's potential as a pharmaceutical intermediate has also been explored. Several research groups have reported using 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid as a key building block in the synthesis of peptide-based therapeutics. Its Fmoc-protected amino group allows for straightforward incorporation into solid-phase peptide synthesis protocols, while the cyclopentyl group provides conformational constraints that can enhance the biological activity of resulting peptides.

Recent computational studies have provided insights into the compound's physicochemical properties. Density functional theory (DFT) calculations published in the Journal of Chemical Information and Modeling suggest that the molecule exhibits favorable drug-like properties, with a calculated logP of 2.3 and polar surface area of 85 Ų, making it potentially suitable for oral administration. These findings have spurred further interest in developing derivatives with improved pharmacokinetic profiles.

Looking forward, researchers anticipate that 2171907-89-2 and its derivatives may find applications in treating conditions such as autoimmune disorders and certain cancers. Current efforts are focused on structure-activity relationship studies to optimize the compound's therapeutic potential while minimizing potential off-target effects. The unique combination of structural features in this molecule continues to make it an intriguing subject for both fundamental chemical biology research and applied medicinal chemistry development.